Cas no 2679918-96-6 (rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid)

• Product Name: rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid
• CAS No: 2679918-96-6
• MF: C₁₃H₂₀FNO₄
• MW: 273.300607681274
• CID: 6571714
• PubChem ID: 165918564
• Update Time: 2025-11-01

rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679918-96-6
• rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid
• EN300-28283973

• Inchi： 1S/C13H20FNO4/c1-11(2,3)19-9(16)12-5-4-6-13(12,14)8-15(7-12)10(17)18/h4-8H2,1-3H3,(H,17,18)/t12-,13-/m1/s1
• InChI Key： OMJVSJYDBJTZIN-CHWSQXEVSA-N
• SMILES： F[C@]12CN(C(=O)O)C[C@@]1(C(=O)OC(C)(C)C)CCC2

Computed Properties

• Exact Mass: 273.13763628g/mol
• Monoisotopic Mass: 273.13763628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid

Introduction to rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid (CAS No. 2679918-96-6)

rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid (CAS No. 2679918-96-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydrocyclopenta[c]pyrroles and features a unique fluorine substitution and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate in the synthesis of bioactive molecules.

The structural complexity of rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid offers several advantages in drug design. The presence of the fluorine atom can significantly influence the physicochemical properties of the molecule, such as its lipophilicity and metabolic stability. Additionally, the Boc protecting group provides a convenient handle for further functionalization, allowing for the synthesis of a wide range of derivatives with tailored biological activities.

Recent studies have highlighted the potential of octahydrocyclopenta[c]pyrroles in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported that compounds derived from this scaffold exhibited potent anti-inflammatory and analgesic properties. The researchers found that the introduction of a fluorine atom at the 6a-position enhanced the compound's ability to inhibit pro-inflammatory cytokines, making it a promising lead for the development of new anti-inflammatory drugs.

In another study, published in Organic Letters, scientists explored the synthetic strategies for preparing rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid. The researchers developed an efficient and scalable route that involved palladium-catalyzed cross-coupling reactions and selective fluorination steps. This synthetic approach not only improved the yield and purity of the target compound but also provided insights into the stereochemical control during the synthesis.

The biological activity of rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid has been evaluated in several preclinical models. In vitro assays demonstrated that this compound exhibits high affinity for specific receptors involved in pain signaling pathways. Furthermore, in vivo studies using rodent models showed that the compound effectively reduced pain responses without causing significant side effects, suggesting its potential as a novel analgesic agent.

The versatility of rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid extends beyond its use as an active pharmaceutical ingredient (API). It can also serve as a key building block in combinatorial chemistry approaches, enabling the rapid synthesis of diverse libraries of compounds for high-throughput screening. This capability is particularly valuable in drug discovery programs where large numbers of compounds need to be tested for their biological activities.

In conclusion, rac-(3aR,6aS)-3a-[(tert-butoxy)carbonyl]-6a-fluoro-octahydrocyclopenta[c]pyrrole-2-carboxylic acid (CAS No. 2679918-96-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into therapeutic agents targeting inflammatory and pain-related disorders. Ongoing research continues to uncover new applications and optimization strategies for this promising molecule.